Cas no 1803729-83-0 (4-Difluoromethyl-3-(trifluoromethyl)benzonitrile)

4-Difluoromethyl-3-(trifluoromethyl)benzonitrile structure
1803729-83-0 structure
Product Name:4-Difluoromethyl-3-(trifluoromethyl)benzonitrile
CAS No:1803729-83-0
MF:C9H4F5N
MW:221.126779556274
CID:4705630
Update Time:2023-08-15

4-Difluoromethyl-3-(trifluoromethyl)benzonitrile Chemical and Physical Properties

Names and Identifiers

    • 4-Difluoromethyl-3-(trifluoromethyl)benzonitrile
    • Inchi: 1S/C9H4F5N/c10-8(11)6-2-1-5(4-15)3-7(6)9(12,13)14/h1-3,8H
    • InChI Key: FZVBLWMPYYPKIV-UHFFFAOYSA-N
    • SMILES: FC(C1C=C(C#N)C=CC=1C(F)F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 1
  • Complexity: 263
  • Topological Polar Surface Area: 23.8
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